Cas no 752135-45-8 (4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride)

• Product Name: 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride
• CAS No: 752135-45-8
• MF: C₉H₆Cl₂O₂S₂
• MW: 281.178738117218
• CID: 4658465
• PubChem ID: 54407988
• Update Time: 2025-10-14

4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-Methyl-1-Benzothiophene-2-Sulfonyl Chloride
• 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride

• Inchi： 1S/C9H6Cl2O2S2/c1-5-8-6(10)3-2-4-7(8)14-9(5)15(11,12)13/h2-4H,1H3
• InChI Key： VSCQNDLTVBWSNG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C)=C(S(=O)(=O)Cl)S2

Computed Properties

• Exact Mass: 279.9186272g/mol
• Monoisotopic Mass: 279.9186272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride

Introduction to 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride (CAS No. 752135-45-8)

4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride, identified by the chemical compound identifier CAS No. 752135-45-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the benzothiophene class, which is a heterocyclic aromatic structure consisting of a benzene ring fused with a thiophene ring. The presence of a sulfonyl chloride functional group at the 2-position, combined with a chlorine substituent at the 4-position and a methyl group at the 3-position, imparts unique reactivity and potential applications in synthetic chemistry.

The synthesis and application of 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride have been explored in several cutting-edge research studies, particularly in the development of novel bioactive molecules. The sulfonyl chloride moiety is known for its versatility in forming amides, sulfonamides, and other derivatives, making it a valuable intermediate in drug discovery. Recent advancements in medicinal chemistry have highlighted the importance of benzothiophene derivatives due to their structural similarity to many biologically active compounds, including antiviral, anticancer, and anti-inflammatory agents.

In recent years, researchers have been investigating the pharmacological properties of 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride as a potential scaffold for developing new therapeutic agents. The compound's ability to undergo nucleophilic substitution reactions at the sulfonyl chloride group allows for the facile introduction of various functional groups, enabling the creation of structurally diverse libraries of compounds. These libraries can then be screened for biological activity using high-throughput screening (HTS) techniques.

One notable area of research involving 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride, researchers aim to develop small-molecule inhibitors that can selectively target specific kinases, thereby inhibiting aberrant signaling pathways involved in tumor growth and progression.

Another promising application of this compound is in the development of agrochemicals. The benzothiophene scaffold is commonly found in several pesticides and herbicides due to its ability to interact with biological targets in plants and pests. The sulfonyl chloride group in 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride provides a handle for further functionalization, allowing chemists to design molecules with enhanced efficacy and reduced environmental impact.

The chemical properties of 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride make it an attractive candidate for further study. Its stability under various reaction conditions, coupled with its reactivity at multiple sites, allows for diverse synthetic pathways. For instance, the chlorine substituent at the 4-position can undergo cross-coupling reactions such as Suzuki or Heck couplings, while the sulfonyl chloride group can be converted into amides or sulfonamides through nucleophilic attack.

Recent computational studies have also shed light on the electronic properties of 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride, providing insights into its potential interactions with biological targets. These studies have helped researchers predict which modifications might enhance binding affinity or selectivity, guiding the design of more effective derivatives.

In conclusion, 4-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride (CAS No. 752135-45-8) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable building block for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are poised to play a significant role in advancing drug discovery and agricultural innovation.